![molecular formula C13H18N2O3 B070753 Benzyl 3-(hydroxymethyl)piperazine-1-carboxylate CAS No. 191739-40-9](/img/structure/B70753.png)
Benzyl 3-(hydroxymethyl)piperazine-1-carboxylate
Overview
Description
Benzyl 3-(hydroxymethyl)piperazine-1-carboxylate, or BHPC, is a versatile molecule that has a variety of applications in the scientific research field. It is used in a variety of experiments, from studying biochemical and physiological effects, to synthesizing other molecules.
Scientific Research Applications
Drug Metabolism and Pharmacokinetics : The metabolism of Lu AA21004, a novel antidepressant, involves oxidative reactions leading to various metabolites, including a benzylic alcohol and the corresponding benzoic acid. This indicates the role of benzyl piperazine derivatives in drug metabolism and pharmacokinetics (Hvenegaard et al., 2012).
Synthetic Chemistry and Drug Design : Tetrahydro-1H-oxazolo[3,4-a]pyrazin-3(5H)-ones, derived from bis-carbamate protected piperazine-2-carboxylic acids, offer a strategy for synthesizing a variety of 2-substituted piperazines. This suggests its utility in the synthesis of complex molecules for potential drug development (Clark & Elbaum, 2007).
Synthesis of Biologically Active Compounds : An efficient synthesis of differentially protected 2-(hydroxymethyl)piperazines has been developed. These compounds are valuable in preparing biologically active molecules and chemical libraries, highlighting their importance in medicinal chemistry (Gao & Renslo, 2007).
Antimicrobial Research : New pyridine derivatives, including compounds with 2-hydroxyethyl piperazine, have been synthesized and shown to have variable antimicrobial activity. This underscores the potential of benzyl piperazine derivatives in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).
Antibacterial Agents : Research on 1-(substituted-benzyl)-6-fluoro-1,4-dihydro-4-oxoquinoline-3-carboxylic acids and their analogs, involving piperazine derivatives, reveals potential in creating antibacterial agents (Sheu et al., 1998).
Anti-tuberculosis Drug Development : Modifications of the lead compound 5-nitro-furan-2-carboxylic acid 4-(4-benzyl-piperazin-1-yl)-benzylamide, including replacing the benzyl group on piperazine, resulted in improved anti-tuberculosis activity and bioavailability (Tangallapally et al., 2006).
Cocaine Abuse Therapy : Studies on 1-[2-(diphenylmethoxy)ethyl]-4-(3-phenylpropyl)piperazine and related compounds suggest potential use as extended-action cocaine-abuse therapeutic agents (Lewis et al., 1999).
Mechanism of Action
Target of Action
This compound is a specialty product used in proteomics research
Action Environment
The action of 4-N-Cbz-(2-Hydroxymethyl)piperazine can be influenced by various environmental factors. For instance, it should be stored under an inert atmosphere (nitrogen or argon) at 2–8°C to maintain its stability . Other factors, such as pH and the presence of other molecules, could potentially affect its efficacy and stability.
Safety and Hazards
Benzyl 3-(hydroxymethyl)piperazine-1-carboxylate hydrochloride has been assigned the GHS07 pictogram . The hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . The precautionary statements include P280 (Wear protective gloves/protective clothing/eye protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
properties
IUPAC Name |
benzyl 3-(hydroxymethyl)piperazine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O3/c16-9-12-8-15(7-6-14-12)13(17)18-10-11-4-2-1-3-5-11/h1-5,12,14,16H,6-10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYLJXEXNZWQHBJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC(N1)CO)C(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30373870 | |
Record name | Benzyl 3-(hydroxymethyl)piperazine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30373870 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
191739-40-9 | |
Record name | Benzyl 3-(hydroxymethyl)piperazine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30373870 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 191739-40-9 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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